Cas no 1391414-33-7 ((1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride)

• Product Name: (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride
• CAS No: 1391414-33-7
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• MDL: MFCD12756937
• CID: 4593353
• PubChem ID: 127264693
• Update Time: 2025-05-20

(1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-Bromophenyl)-2-methylpropylamine hydrochloride
• (S)-1-(4-Bromophenyl)-2-methylpropan-1-amine hydrochloride
• (S)-1-(4-Bromophenyl)-2-methylpropan-1-amine HCl
• (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride
• CS-0196737
• (1S)-1-(4-BROMOPHENYL)-2-METHYLPROPAN-1-AMINE HYDROCHLORIDE
• AKOS030633063
• Y11062
• DS-20112
• (S)-1-(4-Bromophenyl)-2-methylpropan-1-aminehydrochloride
• 1391414-33-7

• MDL： MFCD12756937
• Inchi： 1S/C10H14BrN.ClH/c1-7(2)10(12)8-3-5-9(11)6-4-8;/h3-7,10H,12H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： LEQDIWNGVYSISP-PPHPATTJSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C(C)C)N.Cl

Computed Properties

• Exact Mass: 263.00764g/mol
• Monoisotopic Mass: 263.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride

Introduction to (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride (CAS No. 1391414-33-7)

Compound with the chemical name (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride and a CAS number of 1391414-33-7 represents a significant molecule in the field of pharmaceutical chemistry. This compound, specifically its hydrochloride salt form, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, including the presence of a brominated aromatic ring and an amine functional group, make it a promising candidate for further investigation in medicinal chemistry.

The< strong>(1S)-configuration of the molecule is particularly noteworthy, as it suggests a specific stereochemical arrangement that can influence its biological activity. Stereoisomers are known to exhibit distinct pharmacological properties, and thus, the precise stereochemical purity of this compound is crucial for its intended applications. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations.

In recent years, there has been a growing interest in exploring new molecular entities that can modulate biological pathways associated with various diseases. The< strong>4-bromophenyl moiety in this compound is a common pharmacophore found in many bioactive molecules. This aromatic ring system is often involved in interactions with biological targets, such as enzymes and receptors, which can lead to therapeutic effects. The presence of a< strong>methyl group at the 2-position further diversifies the structural landscape of this molecule, potentially influencing its metabolic stability and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been increasingly focusing on leveraging computational methods and high-throughput screening techniques to identify novel drug candidates. The< strong>hydrochloride salt form of (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine has been utilized in several preclinical studies to evaluate its interaction with various biological targets. These studies have provided valuable insights into its potential therapeutic applications.

The< strong>CAS number 1391414-33-7 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant scientific data. This standardized nomenclature system is essential for maintaining consistency across different scientific disciplines and facilitating global collaboration in research.

In addition to its pharmaceutical applications, this compound has also shown promise in other areas of chemical research. For instance, it can serve as a key intermediate in the synthesis of more complex molecules with tailored biological activities. The< strong>bromine substituent on the aromatic ring provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical transformations.

The< strong>stereochemistry of this molecule is another critical factor that influences its behavior in biological systems. Enantioselective synthesis methods have been employed to produce enantiomerically pure forms of this compound, which are essential for studying their individual pharmacological profiles. Such efforts contribute to a deeper understanding of how stereochemistry impacts drug efficacy and safety.

The< strong>K+ salt form, specifically the hydrochloride derivative, enhances the compound's solubility in aqueous media, which is advantageous for formulation development. Solubility is a key parameter that affects drug bioavailability and delivery systems. Therefore, compounds like (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride are often preferred for further development into therapeutic agents.

In conclusion, (1S)-1-(4-Bromophenyl)-2-methylpropan-1-amine;hydrochloride (CAS No. 1391414-33-7) represents a significant compound in pharmaceutical chemistry with diverse potential applications. Its unique structural features, including the< strong>(1S)-configuration,< strong>4-bromophenyl moiety,< strong>methyl group at the 2-position, and< strong>K+ salt form, make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing various health challenges.